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Compound of Interest

Compound Name: 1-(4-Chlorophenyl)pentan-1-amine

Cat. No.: B12970111

Get Quote

Domain: Medicinal Chemistry & Neuropharmacology Compound Class: 1-Arylalkan-1-amines

(Alpha-alkylbenzylamines) CAS Registry: 91428-39-6 (HCl salt)

Executive Summary
1-(4-Chlorophenyl)pentan-1-amine represents a distinct class of benzylic amines where the

amino group is attached to the benzylic carbon of a pentyl chain. Unlike its structural isomer 1-

(4-chlorophenyl)pentan-2-amine (a homolog of amphetamine), this compound lacks the beta-

phenyl substitution pattern typical of classic psychostimulants. Instead, it serves as a lipophilic

Monoamine Reuptake Inhibitor (MRI) probe and a versatile intermediate for synthesizing

complex CNS-active agents, including analogs of sertraline and sibutramine.

This guide details the synthesis, structure-activity relationships (SAR), and pharmacological

profiling of this scaffold, providing researchers with a roadmap for utilizing it in drug discovery.

Chemical Identity & Physicochemical Profile
The compound is characterized by a 4-chlorophenyl ring and a primary amine at the
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-position of a pentyl chain. The chlorine substitution at the para position is a classic medicinal
chemistry bioisostere used to enhance metabolic stability and affinity for the Serotonin
Transporter (SERT).

Property Specification

IUPAC Name 1-(4-Chlorophenyl)pentan-1-amine

Molecular Formula

C

H

ClN

Molecular Weight 197.71 g/mol (Free base) / 234.17 g/mol (HCl)

LogP (Predicted) ~3.2 (High Lipophilicity)

H-Bond Donors 1 (Primary Amine)

Topological Polar Surface Area 26.02 Å²

Key Structural Feature Chiral Center at C1 (Benzylic Carbon)

Synthetic Methodologies
High-purity synthesis of 1-(4-Chlorophenyl)pentan-1-amine is critical for biological evaluation.

Two primary routes are recommended: Grignard Addition to Nitriles (Route A) for direct access,

and Reductive Amination (Route B) for scalability.

Route A: Grignard Addition (Laboratory Scale)
This method utilizes the addition of a butyl Grignard reagent to 4-chlorobenzonitrile. The

intermediate metallo-imine is reduced in situ to yield the primary amine.

Protocol:

Reagent Preparation: Generate n-butylmagnesium bromide (1.2 eq) in anhydrous diethyl

ether under N

atmosphere.
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Addition: Dropwise add a solution of 4-chlorobenzonitrile (1.0 eq) in ether at 0°C.

Reflux: Heat to reflux for 4–6 hours to ensure complete formation of the imine magnesium

salt.

Reduction: Cool to 0°C and carefully add Sodium Borohydride (NaBH

, 2.0 eq) in methanol. Note: Direct hydrolysis yields the ketone; reduction yields the amine.

Workup: Quench with 1N HCl, extract with EtOAc, and basify the aqueous layer to pH 10.

Extract the free amine with DCM.

Purification: Convert to HCl salt using 2M HCl in diethyl ether for crystallization.

Route B: Reductive Amination (Scale-Up)
Starting from the ketone (1-(4-chlorophenyl)pentan-1-one), this route avoids moisture-sensitive

Grignard reagents.

Protocol:

Oximation: React 1-(4-chlorophenyl)pentan-1-one with Hydroxylamine HCl and Sodium

Acetate in Ethanol/Water (reflux 2h) to form the oxime.

Reduction: Hydrogenate the oxime using Raney Nickel or Pd/C catalyst at 50 psi H

in ammoniacal ethanol.

Isolation: Filter catalyst, evaporate solvent, and recrystallize the amine salt.

Visualization: Synthetic Pathways
The following diagram illustrates the divergent pathways to the target amine.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12970111?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Route A: Grignard

Route B: Reductive Amination

4-Chlorobenzonitrile Imine-Mg Salt

+ n-BuMgBr
(Grignard)

1-(4-Chlorophenyl)
pentan-1-one

Oxime Intermediate
+ NH2OH

(Condensation)

1-(4-Chlorophenyl)
pentan-1-amine

+ NaBH4
(Reduction)

H2 / Pd-C
(Catalytic Red.)

Click to download full resolution via product page

Figure 1: Divergent synthetic strategies for accessing the 1-arylalkan-1-amine scaffold.

Pharmacological Profile & Mechanism
Unlike phenethylamines (e.g., amphetamine) which primarily act as Substrate-Based Releasers

of monoamines, benzylic amines with long alkyl chains typically function as Monoamine

Reuptake Inhibitors (MRIs).

Mechanism of Action
The 1-(4-chlorophenyl)pentan-1-amine scaffold binds to the S1 site of monoamine

transporters (MATs).

SERT (Serotonin Transporter): The 4-chloro substituent significantly enhances binding

affinity to SERT via halogen bonding in the hydrophobic pocket.

DAT (Dopamine Transporter): The pentyl chain provides bulk tolerance, allowing the

molecule to occupy the substrate pathway, blocking dopamine uptake without necessarily

triggering release.

MAO Inhibition:

-alkylbenzylamines are known reversible inhibitors of Monoamine Oxidase (MAO-A/B). The
steric bulk of the pentyl group generally reduces potency compared to
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-methyl analogs, favoring transporter selectivity.

Structure-Activity Relationship (SAR)
The biological activity is highly sensitive to chain length and ring substitution.

Structural Modification Effect on Pharmacology

Chain Length (n-Pentyl)

Optimal lipophilicity for BBB penetration.

Shortening to Ethyl/Propyl increases MAO

inhibition; lengthening >Hexyl reduces solubility.

Ring Sub. (4-Cl)

Increases SERT selectivity. 3,4-Dichloro

analogs (Sertraline-like) show higher potency

but lower selectivity.

Amine Position (C1)

Benzylic Amine: MRI profile / NMDA antagonism

potential. Homolog (C2 Amine): Psychostimulant

/ Releasing Agent profile.

Chirality

The (S)-enantiomer is typically more potent for

transporter inhibition in this class of benzylic

amines.

Experimental Protocol: In Vitro Uptake Assay
To validate the compound as a reuptake inhibitor, the following standardized protocol using

synaptosomes is recommended.

Objective: Determine IC

values for [³H]-DA and [³H]-5-HT uptake.

Tissue Preparation: Homogenize rat striatum (for DAT) or cortex (for SERT) in ice-cold

sucrose buffer (0.32 M). Centrifuge at 1,000 x g (10 min) to remove debris; collect

supernatant (synaptosomes).

Incubation:

Aliquot synaptosomes into 96-well plates.
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Add test compound (1 nM – 100 µM) in Krebs-Ringer buffer.

Pre-incubate for 15 min at 37°C.

Uptake Initiation: Add [³H]-Dopamine (50 nM final) or [³H]-Serotonin (20 nM final). Incubate

for 5 min.

Termination: Rapid filtration through GF/B filters pre-soaked in 0.1% PEI using a cell

harvester. Wash 3x with ice-cold buffer.

Quantification: Measure radioactivity via liquid scintillation counting.

Analysis: Calculate IC

using non-linear regression (GraphPad Prism).

Analog Analysis & Logic Tree
When optimizing this scaffold, researchers must decide between enhancing stimulant-like

properties or antidepressant-like (MRI) properties. The position of the amine is the bifurcation

point.
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Figure 2: SAR Decision Tree for optimizing the 1-arylalkan-1-amine scaffold.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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